Cas no 2172452-80-9 (2-6-(difluoromethyl)-1H-indol-3-ylacetic acid)

• Product Name: 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid
• CAS No: 2172452-80-9
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5569192
• PubChem ID: 165595970
• Update Time: 2025-10-29

2-6-(difluoromethyl)-1H-indol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2172452-80-9
• EN300-1635720
• 2-[6-(difluoromethyl)-1H-indol-3-yl]acetic acid
• 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid

• Inchi： 1S/C11H9F2NO2/c12-11(13)6-1-2-8-7(4-10(15)16)5-14-9(8)3-6/h1-3,5,11,14H,4H2,(H,15,16)
• InChI Key： DGWUUWJZZZOJRH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(CC(=O)O)=CNC=2C=1)F

Computed Properties

• Exact Mass: 225.06013485g/mol
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid

Introduction to 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid (CAS No. 2172452-80-9)

2-6-(difluoromethyl)-1H-indol-3-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2172452-80-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its indole core structure functionalized with a difluoromethyl group and an acetic acid moiety, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The indole scaffold is a privileged structure in medicinal chemistry, known for its broad biological activity and presence in numerous bioactive natural products. Compounds containing the indole moiety have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of a difluoromethyl group at the 2-position of the indole ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the presence of an acetic acid side chain provides a site for further chemical modification, allowing for the development of derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on identifying novel bioactive molecules derived from indole derivatives. The difluoromethyl group, in particular, has been recognized as a powerful pharmacophore that can modulate enzyme activity and receptor binding. This modification has led to the discovery of several potent inhibitors and agonists that are being evaluated in clinical trials. For instance, compounds containing difluoromethyl groups have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways. The acetic acid moiety in 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid also suggests potential for further derivatization to enhance binding affinity or improve pharmacokinetic profiles.

The synthesis of 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the indole core, followed by functional group transformations such as halogenation and cross-coupling reactions to introduce the difluoromethyl group and the acetic acid side chain. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated couplings, are often employed to achieve these transformations efficiently.

The biological activity of 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid has been explored in several preclinical studies. Initial investigations have revealed potential inhibitory effects on certain enzymes and receptors relevant to human health. For example, studies have suggested that this compound may interact with targets involved in inflammation and pain management. Additionally, its structural features have prompted investigations into its potential as an antimicrobial agent, with early results indicating activity against selected bacterial strains.

The pharmacokinetic properties of 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid are also of great interest. The difluoromethyl group contributes to improved metabolic stability by resisting oxidative degradation, while the acetic acid side chain can be modified to enhance solubility or bioavailability. These characteristics make it an attractive candidate for further development into a therapeutic agent. In vitro studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its potential as a drug candidate.

One of the most exciting aspects of 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid is its versatility as a starting point for drug discovery. By leveraging modern synthetic methodologies, chemists can generate libraries of derivatives with varied substituents on both the indole core and the acetic acid side chain. This approach allows for high-throughput screening to identify compounds with enhanced potency or selectivity against specific biological targets. Such libraries are increasingly being used in collaboration with computational chemists who employ virtual screening techniques to predict binding affinities and optimize molecular structures.

The integration of computational chemistry with experimental synthesis has accelerated the pace of drug discovery significantly. Molecular modeling tools are used to predict how different derivatives of 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid will interact with biological targets at the atomic level. This enables researchers to make informed decisions about which compounds to synthesize next based on predicted binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties.

Recent advances in biocatalysis have also opened new avenues for modifying 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid. Enzymatic approaches offer sustainable alternatives to traditional synthetic methods by providing high selectivity under mild conditions. For example, biocatalysts can be used to introduce specific functional groups or modify existing ones without generating unwanted byproducts. This aligns with growing efforts in green chemistry to develop more environmentally friendly synthetic routes.

The potential applications of 2-6-(difluoromethyl)-1H-indol-3-ylacetic acid extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in agrochemicals or specialty chemicals where similar scaffolds are valued for their biological activity. Additionally, researchers are exploring its use in material science applications where indole derivatives contribute to novel functional materials.

In conclusion,2-6-(difluoromethyl)-1H-indol-3-yiacetic acid (CAS No. 2172452-809) represents a fascinating compound with significant potential in pharmaceutical research and development。 Its combination of structural features—such as the indole core、the difluoromethyl group、and the acetic acid side chain—makes it a versatile building block for designing new bioactive molecules。 With ongoing research focused on optimizing its synthesis、evaluating its biological activity、and exploring its pharmacokinetic properties， this compound is poised to play an important role in future therapeutic advancements。